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Compound of Interest

Compound Name: N-Furfuryl-p-toluidine

Cat. No.: B1332194

Disclaimer: Limited direct toxicological data is available for N-Furfuryl-p-toluidine. Much of the
information provided herein is extrapolated from data on the related compound, p-toluidine.
This guide is intended for researchers, scientists, and drug development professionals and
should be used as a supplementary resource to a comprehensive safety assessment.

Chemical and Physical Properties

N-Furfuryl-p-toluidine is an organic compound with the molecular formula C12H13NO.[1] It is
essential to understand its physical and chemical characteristics to ensure safe handling and

storage.
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Property Value Source
Molecular Weight 187.24 g/mol [1]
Molecular Formula C12H13NO [1]

CAS Number 3139-27-3 [1]
Melting Point 41 - 46 °C [2][3]
Boiling Point 200 °C [2][3]
Density 0.973 g/mL at 25 °C [2][3]
Log P (octanoliwater) 1.39 (experimental for p- 23]

toluidine)

White solid with an aromatic
Appearance o [4]
odor (for p-toluidine)

N Very slightly soluble in water
Solubility o [5]
(for p-toluidine)

Hazard Identification and Classification

N-Furfuryl-p-toluidine is classified as a hazardous substance. The following table summarizes
its hazard statements based on available Safety Data Sheets (SDS) for the closely related p-
toluidine.
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Hazard Class Hazard Statement GHS Code
Acute Toxicity (Oral) Toxic if swallowed H301
Acute Toxicity (Dermal) Toxic in contact with skin H311
Acute Toxicity (Inhalation) Toxic if inhaled H331

May cause an allergic skin

Skin Sensitization ) H317
reaction
Eye Irritation Causes serious eye irritation H319
Carcinogenicity Suspected of causing cancer H351
Aquatic Toxicity (Acute) Very toxic to aquatic life H400
] o ] Toxic to aquatic life with long
Aquatic Toxicity (Chronic) H411

lasting effects

Source:[2][6][7][8]

Toxicological Data

Direct and comprehensive toxicological studies on N-Furfuryl-p-toluidine are not readily

available in the public domain. The data presented below is primarily for the parent compound,

p-toluidine, and should be interpreted with caution.

Parameter Species Route Value Source
LD50 (Oral) Rat Oral 336 mg/kg [9]
LD50 (Dermal) Rabbit Dermal 890 mg/kg [9]
LC50 (Inhalation) Rat Inhalation ;)640 mg/m? (1 9]

Key Toxicological Findings for p-Toluidine:

e Primary Target Organs: The primary target organs for p-toluidine toxicity are the blood and

liver.[10]
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e Mechanism of Toxicity: A key mechanism of toxicity is the formation of methemoglobin
(MHDb), which can lead to cyanosis (blue discoloration of the skin, lips, and nails).[5][10]

» Carcinogenicity: p-Toluidine is suspected of causing cancer.[2][6][7] Studies on the related
compound N,N-dimethyl-p-toluidine have shown evidence of carcinogenicity in rats and
mice, with the liver being a primary target.[1][11][12]

o Skin Sensitization: p-Toluidine is a skin sensitizer.[10]

Experimental Protocols

Detailed experimental protocols for N-Furfuryl-p-toluidine are not available. However, a
general protocol for an acute oral toxicity study, based on standardized guidelines, is provided
below as an example of how such a compound would be evaluated.

Example Protocol: Acute Oral Toxicity Study (Up-and-Down Procedure - UDP) - OECD Test
Guideline 425

» Objective: To determine the acute oral toxicity (LD50) of a substance.

o Test Animals: Healthy, young adult rats (e.g., Sprague-Dawley or Wistar), typically females,
as they are often slightly more sensitive.

¢ Housing and Feeding: Animals are housed in standard cages with controlled temperature,
humidity, and a 12-hour light/dark cycle. Standard laboratory diet and water are provided ad
libitum.

o Dose Administration:
o The test substance is administered in a single dose by gavage using a stomach tube.
o The volume administered should not exceed 1 mL/100g of body weight.

o The starting dose is selected based on available information, often from a limit test of 2000
mg/kg.

e Procedure:
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[e]

A single animal is dosed at the starting dose level.

o

If the animal survives, the next animal is dosed at a higher level (e.g., by a factor of 3.2).

[¢]

If the animal dies, the next animal is dosed at a lower level.

[¢]

This sequential dosing continues until one of the stopping criteria is met (e.g., four animals
have been dosed after the first reversal of outcome).

e Observations:

o Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes,
and behavior), and body weight changes for at least 14 days.

o The time of onset, duration, and severity of any toxic signs are recorded.

o Pathology: At the end of the observation period, all surviving animals are euthanized and
subjected to a gross necropsy.

o Data Analysis: The LD50 is calculated using the maximum likelihood method based on the
outcomes (survival or death) at the different dose levels.

Potential Sighaling Pathways

While no specific signaling pathways have been definitively identified for N-Furfuryl-p-
toluidine, studies on the related compound p-toluidine suggest a potential involvement of the
Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway.[5] This pathway is a key regulator of
the cellular antioxidant response.

Activation of the Nrf2 pathway can be a protective response to chemical-induced oxidative
stress. However, chronic activation has also been implicated in the development of cancer.
Given that p-toluidine and related compounds can cause oxidative damage, it is plausible that
N-Furfuryl-p-toluidine may also interact with this pathway.[11][13]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1332194?utm_src=pdf-body
https://www.benchchem.com/product/b1332194?utm_src=pdf-body
https://www.researchgate.net/figure/Activation-of-Nrf2-pathway-by-DMPT-and-p-toluidine_fig2_308215420
https://www.benchchem.com/product/b1332194?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5791536/
https://pubmed.ncbi.nlm.nih.gov/27638505/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Click to download full resolution via product page

Caption: Potential activation of the Nrf2 antioxidant response pathway by N-Furfuryl-p-
toluidine-induced oxidative stress.

Experimental and Logical Workflows

The following diagram illustrates a general workflow for the toxicological assessment of a
chemical substance like N-Furfuryl-p-toluidine.
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Caption: A generalized workflow for the toxicological evaluation of a chemical substance.
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Safe Handling and Personal Protective Equipment
(PPE)

Given the hazardous nature of this chemical class, stringent safety protocols are mandatory.
» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.
» Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[2][9]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Flame-
retardant and antistatic protective clothing is recommended.[2][3]

o Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved
respirator with an appropriate cartridge.

» Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.[2][9]

First Aid Measures

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.[2][6]

o Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap
and water for at least 15 minutes. Seek immediate medical attention.[2][9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[2][9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2][6]

Storage and Disposal
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e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from heat, sparks, and open flames. Protect from light.[6][9]

» Disposal: Dispose of waste in accordance with local, regional, and national regulations. This
material is very toxic to aquatic life, so prevent it from entering drains or waterways.[6][9]

This technical guide provides a summary of the available health and safety information for N-
Furfuryl-p-toluidine, with necessary context from related compounds due to data limitations.
Researchers and professionals must consult the most current Safety Data Sheets and conduct
a thorough risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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